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Compound of Interest

Compound Name: Liazal

Cat. No.: B1231680

For researchers, scientists, and drug development professionals, the proper disposal of Liazal,
with its active ingredient mesalamine, is critical for maintaining laboratory safety and ensuring
environmental compliance. This guide provides a comprehensive, step-by-step procedure for
the safe handling and disposal of Liazal in a laboratory environment.

Hazard Profile and Safety Precautions

Mesalamine, the active pharmaceutical ingredient in Liazal, is classified as a hazardous
substance that can cause skin, eye, and respiratory irritation.[1][2][3] Therefore, appropriate
personal protective equipment (PPE) should be worn when handling the compound for
disposal. This includes chemical-resistant gloves, safety goggles, and a lab coat.

Quantitative Data Summary

For a clear understanding of the hazards associated with mesalamine, the following table
summarizes its key classifications.
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Hazard Classification Description Precautionary Statement

Wash skin thoroughly after

Skin Irritation Causes skin irritation.[1][2][3] )
handling.[2]

_ o Wear eye protection. If in eyes,
Causes serious eye irritation.

Eye Irritation rinse cautiously with water for
[11[2][3] :
several minutes.[2]
) o May cause respiratory Avoid breathing dust. Use in a
Respiratory Irritation o ]
irritation.[1][2][3] well-ventilated area.[2]

Step-by-Step Disposal Protocol

The recommended method for the disposal of Liazal and mesalamine-contaminated materials
is through a licensed professional waste disposal service, utilizing chemical incineration.[1]

1. Personal Protective Equipment (PPE):

e Gloves: Wear chemical-resistant gloves.

o Eye Protection: Use safety glasses or goggles.
e Body Protection: A laboratory coat is mandatory.
2. Waste Segregation and Collection:

« |dentify all Liazal waste, including unused tablets, powder, and any materials contaminated
with mesalamine (e.g., gloves, weighing paper, pipette tips).

o Collect all Liazal waste in a dedicated, clearly labeled, and sealed hazardous waste
container.

e The container must be compatible with the chemical and properly labeled as "Hazardous
Waste" with the name "Mesalamine” clearly visible.

3. Storage:
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o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible materials.

4. Professional Disposal:

» Arrange for the collection of the hazardous waste by a licensed and reputable waste disposal
company.

e Ensure the disposal company will use high-temperature chemical incineration for the
destruction of the pharmaceutical waste.[1]

e Do not dispose of Liazal or mesalamine-contaminated materials in the regular trash or down
the drain.

5. Contaminated Packaging:

» Dispose of any empty but contaminated packaging in the same manner as the unused
product.[1][2]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of Liazal
in a laboratory setting.
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Liazal Disposal Workflow
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Caption: Workflow for the safe and compliant disposal of Liazal waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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